N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H29N3O/c1-4-23(5-2)20(24)16-9-8-12-22(13-16)14-18-15(3)21-19-11-7-6-10-17(18)19/h6-7,10-11,16,21H,4-5,8-9,12-14H2,1-3H3
• InChI Key: RCTGGCWDQBJYOW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=C(NC3=CC=CC=C32)C
• Molecular Formula: C20H29N3O
• Molecular Weight: 327.5 g/mol

Description

N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]-3-piperidinecarboxamide, commonly known as MEAI, is a novel psychoactive substance that belongs to the synthetic cathinone family. It was first synthesized in 2010 and has gained popularity among the research community due to its unique properties.

Mechanism of Action

MEAI acts as a reuptake inhibitor for both dopamine and norepinephrine, which leads to increased levels of these neurotransmitters in the brain. This results in increased feelings of euphoria, stimulation, and alertness. MEAI also acts as a serotonin receptor agonist, which may contribute to its mood-enhancing effects.
Biochemical and Physiological Effects:
MEAI has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It also increases locomotor activity and produces hyperactivity in rodents. These effects are consistent with other psychoactive substances that act as stimulants.

Advantages and Limitations for Lab Experiments

One advantage of using MEAI in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a useful tool for investigating the role of these neurotransmitters in various physiological and behavioral processes. However, one limitation is that its effects on other neurotransmitter systems, such as serotonin, may complicate interpretation of results.

Future Directions

There are several potential future directions for research on MEAI. One area of interest is its potential use as a treatment for depression and other mood disorders. Another potential direction is investigating its effects on cognitive function and memory. Additionally, further research is needed to fully understand the biochemical and physiological effects of MEAI and its potential for abuse.
Conclusion:
In conclusion, MEAI is a novel psychoactive substance with unique properties that make it a useful tool for scientific research. Its potent dopamine and norepinephrine reuptake inhibition make it a potential treatment for depression and other mood disorders. However, further research is needed to fully understand its effects on other neurotransmitter systems and its potential for abuse.

Synthesis Methods

MEAI can be synthesized using a variety of methods, including reductive amination and Mannich reaction. The most common method involves the reaction between 2-methyl-1H-indole and N,N-diethyl-3-piperidone in the presence of formaldehyde and hydrogen chloride gas. This reaction results in the formation of MEAI as a white crystalline powder.

Scientific Research Applications

MEAI has been used in various scientific research studies to investigate its effects on the central nervous system. It has been shown to act as a potent dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This has led to research into its potential use as a treatment for depression and other mood disorders.